Cas no 2165900-52-5 (tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate
• CAS No: 2165900-52-5
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.27
• MDL: MFCD31743634
• CID: 5096493
• PubChem ID: 97291893
• Update Time: 2026-03-02

tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate
• AT27880
• TERT-BUTYL (3R)-((3-FLUOROPYRROLIDIN-3-YL)METHYL)CARBAMATE
• 2165900-52-5
• tert-ButylN-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate
• MFCD31743634
• (R)-tert-Butyl ((3-fluoropyrrolidin-3-yl)methyl)carbamate
• PS-20248
• tert-butyl N-[[(3R)-3-fluoropyrrolidin-3-yl]methyl]carbamate
• (3R)-3-(Boc-amino)-3-fluoropyrrolidine

• MDL： MFCD31743634
• Inchi： 1S/C10H19FN2O2/c1-9(2,3)15-8(14)13-7-10(11)4-5-12-6-10/h12H,4-7H2,1-3H3,(H,13,14)/t10-/m1/s1
• InChI Key： GPEHPMQIVVIUQX-SNVBAGLBSA-N
• SMILES： C(C)(C)(C)OC(=O)NC[C@]1(F)CNCC1

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate

Recent Advances in the Study of tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate (CAS: 2165900-52-5)

In recent years, the compound tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate (CAS: 2165900-52-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluorinated pyrrolidine scaffold, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds and pharmaceuticals. The presence of the fluorine atom and the tert-butyl carbamate group imparts distinct physicochemical properties, making it a valuable building block in drug discovery and development.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient asymmetric synthesis method for tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate, achieving high enantiomeric purity (>99% ee) and yield (85%). The methodology employs a chiral auxiliary-mediated approach, which has been optimized for scalability and reproducibility. This advancement addresses previous challenges in the stereoselective synthesis of fluorinated pyrrolidines, a critical step in the development of fluorinated drug candidates.

The pharmacological relevance of this compound has also been explored. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a precursor in the synthesis of protease inhibitors, particularly those targeting viral proteases. The fluorinated pyrrolidine moiety is believed to enhance binding affinity and metabolic stability, as evidenced by in vitro studies showing improved inhibitory activity against SARS-CoV-2 main protease (Mpro) compared to non-fluorinated analogs.

Furthermore, a 2024 study in ACS Chemical Biology investigated the role of tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate in modulating protein-protein interactions (PPIs). The fluorinated scaffold was incorporated into peptidomimetics designed to disrupt PPIs involved in cancer signaling pathways. Preliminary results indicated selective inhibition of the p53-MDM2 interaction, with potential implications for anticancer therapy. The study also noted the compound's favorable pharmacokinetic profile, including enhanced cell permeability and reduced clearance rates.

In addition to its therapeutic applications, this compound has found use in chemical biology tools. A recent Nature Chemical Biology article described its incorporation into activity-based probes (ABPs) for profiling fluorinase enzymes. The probes enabled real-time monitoring of enzyme activity in complex biological systems, providing insights into fluorinase function and regulation. This application underscores the versatility of tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate beyond traditional drug discovery.

Despite these advancements, challenges remain in the large-scale production and derivatization of this compound. Current efforts are directed toward developing more sustainable synthetic methods, including biocatalytic approaches, to reduce reliance on hazardous reagents and improve overall efficiency. Additionally, further in vivo studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, tert-butyl N-{[(3R)-3-fluoropyrrolidin-3-yl]methyl}carbamate (CAS: 2165900-52-5) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its unique structural features and demonstrated applications in drug discovery, chemical probes, and enzyme studies highlight its importance in contemporary research. Continued exploration of its synthetic and biological properties is expected to yield further innovations in the field.